1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]urea
• InChI: InChI=1S/C21H20ClN5O2/c22-16-2-1-3-18(14-16)24-21(28)23-17-6-4-15(5-7-17)19-8-9-20(26-25-19)27-10-12-29-13-11-27/h1-9,14H,10-13H2,(H2,23,24,28)
• InChI Key: NUYCBKSTMYUNDP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C21H20ClN5O2
• Molecular Weight: 409.9 g/mol

Description

1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is commonly referred to as MP-10 and is known for its unique chemical structure and properties. In

Scientific Research Applications

1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea has been extensively studied for its potential applications in various fields. In medicinal chemistry, MP-10 has been investigated for its antitumor and anti-inflammatory activities. Studies have shown that MP-10 can inhibit the growth of cancer cells and reduce inflammation in animal models. In pharmacology, MP-10 has been studied for its potential as a therapeutic agent for cardiovascular diseases. Studies have shown that MP-10 can reduce blood pressure and improve cardiac function in animal models. In biochemistry, MP-10 has been investigated for its ability to modulate protein-protein interactions. Studies have shown that MP-10 can disrupt the interaction between two proteins involved in cancer progression.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea involves its ability to interact with specific molecular targets in cells. Studies have shown that MP-10 can bind to and inhibit the activity of certain enzymes and proteins involved in cancer progression and inflammation. MP-10 can also modulate protein-protein interactions by disrupting the formation of protein complexes.
Biochemical and Physiological Effects
1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea has been shown to have various biochemical and physiological effects. In animal models, MP-10 has been shown to reduce tumor growth and inflammation, improve cardiac function, and lower blood pressure. MP-10 has also been shown to inhibit the activity of certain enzymes and proteins involved in cancer progression and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea in lab experiments include its unique chemical structure and properties, its ability to interact with specific molecular targets, and its potential applications in various fields. The limitations of using MP-10 in lab experiments include its complex synthesis method, its potential toxicity, and the need for further studies to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the study of 1-(3-Chlorophenyl)-3-(4-(6-morpholinopyridazin-3-yl)phenyl)urea. These include further investigations into its potential applications in medicinal chemistry, pharmacology, and biochemistry, the development of new synthesis methods and analogs, the optimization of its pharmacokinetic properties, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of MP-10 and its potential interactions with other drugs and compounds.